Cas no 63431-46-9 (1,2-Propanediol, 3-(3,4-dihydro-2(1H)-isoquinolinyl)-)

• Product Name: 1,2-Propanediol, 3-(3,4-dihydro-2(1H)-isoquinolinyl)-
• CAS No: 63431-46-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1658829
• Update Time: 2024-09-12

1,2-Propanediol, 3-(3,4-dihydro-2(1H)-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(3,4-dihydro-2(1H)-isoquinolinyl)-

• Inchi： 1S/C12H17NO2/c14-9-12(15)8-13-6-5-10-3-1-2-4-11(10)7-13/h1-4,12,14-15H,5-9H2
• InChI Key： MCCXHGFEYOVLFR-UHFFFAOYSA-N
• SMILES： C(O)C(O)CN1CCC2=C(C1)C=CC=C2

Computed Properties

• Exact Mass: 207.12601

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 378.2±32.0 °C(Predicted)
• PSA: 43.7
• pka: 13.93±0.20(Predicted)